Cas no 1780-78-5 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-(trifluoromethyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-(trifluoromethyl)-
• CAS No: 1780-78-5
• MF: C₆H₄F₃N₅
• MW: 203.124670028687
• CID: 184675
• PubChem ID: 243572
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-(trifluoromethyl)-
• 3-(trifluoromethyl)-2,4,8,9-tetrazabicyclo[4.3.0]nona-1,3,5,7-tetraen- 5-amine
• 6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 4-Amino-6-trifluormethyl-pyrazolo< 3,4-d> pyrimidin
• 6-trifluoromethyl-1(2)H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• AC1L6BUS
• AC1Q4JW4
• AG-K-72621
• AR-1H0106
• CTK4D6682
• NSC53587
• DTXSID30287948
• NSC-53587
• 1780-78-5

• Inchi： 1S/C6H4F3N5/c7-6(8,9)5-12-3(10)2-1-11-14-4(2)13-5/h1H,(H3,10,11,12,13,14)
• InChI Key： ZLNHHGMTQGGARS-UHFFFAOYSA-N
• SMILES： FC(C1=NC(=C2C=NNC2=N1)N)(F)F

Computed Properties

• Exact Mass: 203.04202
• Monoisotopic Mass: 203.04187964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.48